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Compound of Interest

Compound Name: SGC-iMLLT

Cat. No.: B1193482 Get Quote

SGC-iMLLT Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the optimal handling and use of SGC-iMLLT to ensure solution

stability and experimental success.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving SGC-iMLLT?

A1: SGC-iMLLT is soluble in dimethyl sulfoxide (DMSO).[1][2][3] For initial stock solutions, it is

recommended to dissolve SGC-iMLLT in DMSO.[4]

Q2: How should I store SGC-iMLLT stock solutions?

A2: SGC-iMLLT stock solutions in DMSO can be stored at -20°C for up to one year or at -80°C

for up to two years.[4] For long-term storage (months to years), -20°C is recommended.[2]

Q3: What is the shelf life of SGC-iMLLT in its solid form?

A3: When stored properly as a crystalline solid at -20°C, SGC-iMLLT is stable for at least four

years.[1] For short-term storage (days to weeks), it can be kept at 0-4°C.[2]

Q4: I observed precipitation when preparing my working solution. What should I do?

A4: If precipitation occurs during the preparation of a working solution, gentle heating and/or

sonication can be used to aid dissolution.[4] It is also crucial to prepare working solutions for in

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1193482?utm_src=pdf-interest
https://www.benchchem.com/product/b1193482?utm_src=pdf-body
https://www.benchchem.com/product/b1193482?utm_src=pdf-body
https://www.benchchem.com/product/b1193482?utm_src=pdf-body
https://www.caymanchem.com/product/28113/sgc-imllt
https://www.medkoo.com/products/33144
https://gentaur.co.uk/shop/sgc-imllt-id-5569616/
https://www.benchchem.com/product/b1193482?utm_src=pdf-body
https://www.medchemexpress.com/sgc-imllt.html
https://www.benchchem.com/product/b1193482?utm_src=pdf-body
https://www.benchchem.com/product/b1193482?utm_src=pdf-body
https://www.medchemexpress.com/sgc-imllt.html
https://www.medkoo.com/products/33144
https://www.benchchem.com/product/b1193482?utm_src=pdf-body
https://www.benchchem.com/product/b1193482?utm_src=pdf-body
https://www.caymanchem.com/product/28113/sgc-imllt
https://www.medkoo.com/products/33144
https://www.medchemexpress.com/sgc-imllt.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


vivo experiments freshly on the day of use.[4]

Q5: What are the known metabolic degradation pathways for SGC-iMLLT?

A5: In human hepatocytes, SGC-iMLLT shows moderate metabolic resistance. The primary

metabolic process is N-demethylation.[4][5]
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Issue Possible Cause Recommended Solution

Precipitation in aqueous buffer
SGC-iMLLT has poor aqueous

solubility.

- Increase the percentage of

organic co-solvent (e.g.,

DMSO) if compatible with the

experiment. - For in vivo

formulations, consider using

excipients like PEG300,

Tween-80, or SBE-β-CD to

improve solubility.[4] - Prepare

the working solution fresh

before each experiment.[4]

Loss of compound activity over

time

- Improper storage of stock

solutions. - Multiple freeze-

thaw cycles. - Degradation in

working solution.

- Aliquot stock solutions into

smaller volumes to avoid

repeated freeze-thaw cycles. -

Ensure stock solutions are

stored at the recommended

temperature (-20°C or -80°C).

[4] - Prepare aqueous working

solutions immediately before

use.

Inconsistent experimental

results

- Inaccurate concentration due

to incomplete dissolution. -

Degradation of the compound.

- Visually inspect solutions for

any precipitate before use. If

present, use sonication or

gentle warming to redissolve.

[4] - Use a fresh aliquot of the

stock solution for each

experiment. - Verify the

concentration of the stock

solution spectrophotometrically

if possible.

Quantitative Data Summary
Table 1: SGC-iMLLT Properties and Potency
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Parameter Value Reference

Molecular Weight 388.47 g/mol [3]

Purity ≥98% [1]

IC₅₀ (MLLT1/3-histone

interaction)
0.26 µM [3][4]

KᏧ (MLLT1 YEATS domain) 129 nM [1][4]

KᏧ (MLLT3 YEATS domain) 77 nM [1][4]

Table 2: Recommended Storage Conditions

Format
Storage
Temperature

Duration Reference

Solid -20°C ≥ 4 years [1]

Stock Solution (in

DMSO)
-20°C 1 year [4]

Stock Solution (in

DMSO)
-80°C 2 years [4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Weighing: Accurately weigh the required amount of SGC-iMLLT solid.

Dissolution: Add the appropriate volume of pure DMSO to achieve a 10 mM concentration.

For example, to prepare 1 mL of a 10 mM stock solution, dissolve 3.885 mg of SGC-iMLLT
in 1 mL of DMSO.

Mixing: Vortex or sonicate the solution until the solid is completely dissolved.

Storage: Aliquot the stock solution into single-use vials and store at -20°C or -80°C.
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Protocol 2: Preparation of a Working Solution for In Vivo
Studies (Clear Solution)
This protocol yields a clear solution of ≥ 2.08 mg/mL.[4]

Initial Dilution: Start with a 20.8 mg/mL stock solution of SGC-iMLLT in DMSO.

Solubilization: In a sterile tube, add 400 µL of PEG300.

Addition of SGC-iMLLT: Add 100 µL of the 20.8 mg/mL SGC-iMLLT stock solution to the

PEG300 and mix thoroughly.

Addition of Surfactant: Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Final Dilution: Add 450 µL of saline to bring the final volume to 1 mL. Mix well.

Usage: Prepare this working solution fresh on the day of the experiment.[4]
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Caption: Workflow for preparing SGC-iMLLT solutions for in vitro experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1193482#how-to-improve-sgc-imllt-stability-in-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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